Cas no 888722-57-4 (2-Bromo-1-(5-methylthiophen-2-yl)ethanone)

• Product Name: 2-Bromo-1-(5-methylthiophen-2-yl)ethanone
• CAS No: 888722-57-4
• MF: C₇H₇BrOS
• MW: 219.098880052567
• CID: 1088581
• PubChem ID: 12289737
• Update Time: 2025-04-20

2-Bromo-1-(5-methylthiophen-2-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(5-methylthiophen-2-yl)ethanone
• SY354816
• SCHEMBL6394534
• EN300-1262844
• MFCD03425188
• AKOS009316696
• alpha-bromo-2-acetyl-5-methylthiophene
• 10531-42-7
• 2-bromoacetyl-5-methylthiophene
• DTXSID001283471
• 888722-57-4
• WIEZPKHDQRZMCI-UHFFFAOYSA-N
• 2-bromo-1-(5-methylthien-2-yl)ethanone
• 2-bromo-1-(5-methylthiophen-2-yl)ethan-1-one
• Ethanone, 2-bromo-1-(5-methyl-2-thienyl)-
• 2-Bromo-1-(5-methyl-2-thienyl)ethanone
• DB-364671
• 2-Bromo-1-(5-methyl-thiophen-2-yl)-ethanone
• G33231

• Inchi： 1S/C7H7BrOS/c1-5-2-3-7(10-5)6(9)4-8/h2-3H,4H2,1H3
• InChI Key： WIEZPKHDQRZMCI-UHFFFAOYSA-N
• SMILES： BrCC(C1=CC=C(C)S1)=O

Computed Properties

• Exact Mass: 217.94010g/mol
• Monoisotopic Mass: 217.94010g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 45.3Ų